Cas no 1806499-49-9 (Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate
• CAS No: 1806499-49-9
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5002850
• Update Time: 2025-06-08

Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-14(17)9-11-5-4-10(2)12(8-11)13(16)6-7-15/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： FESMXOMQIRPLRF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate

Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate (CAS No. 1806499-49-9): A Comprehensive Overview

Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate, with the chemical identifier CAS No. 1806499-49-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a 3-chloropropanoyl moiety and a 4-methylphenylacetate backbone suggests a versatile chemical framework that could be exploited for various synthetic transformations and biological evaluations.

The molecular structure of Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate encompasses several key functional groups that contribute to its reactivity and potential biological activity. The 3-chloropropanoyl side chain introduces a reactive site that can participate in nucleophilic substitution reactions, while the 4-methylphenylacetate core provides a rigid aromatic scaffold that may enhance binding affinity to biological targets. This combination of features makes the compound an attractive candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymatic and receptor systems. Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate has been studied as a potential lead compound in this context, particularly for its ability to modulate enzymes involved in inflammatory pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are known to play critical roles in cellular signaling and disease progression.

The synthesis of Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate involves a series of well-established organic reactions, including esterification, chlorination, and condensation processes. The synthesis typically begins with the preparation of the 4-methylphenylacetate moiety, which can be derived from commercially available precursors through standard esterification reactions. Subsequent introduction of the 3-chloropropanoyl group is achieved through nucleophilic substitution or other suitable methods, depending on the desired synthetic route.

The chemical properties of Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analyses have confirmed the structural integrity of the compound and provided insights into its conformational preferences and electronic environment. Additionally, computational studies have been employed to predict the molecular interactions and binding affinities of this compound with potential biological targets.

Beyond its potential therapeutic applications, Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate has also been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to design novel derivatives with tailored properties. This flexibility has made it a valuable tool in synthetic chemistry laboratories aiming to develop innovative drug candidates.

The pharmacological evaluation of Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate has revealed several interesting findings. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits in areas such as oncology and neurology. While further research is needed to fully elucidate its mechanism of action, these initial results are promising and warrant additional investigation.

In conclusion, Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate (CAS No. 1806499-49-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 3-(3-chloropropanoyl)-4-methylphenylacetate will undoubtedly play an important role in shaping the future of medicinal chemistry.